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Compound of Interest

Compound Name: Bromo-PEG1-C2-Boc

Cat. No.: B606384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling Bromo-PEG1-C2-Boc (tert-butyl 3-(2-bromoethoxy)propanoate;

CAS No. 1393330-36-3). The information is compiled to ensure the safety of laboratory

personnel and to provide a clear, step-by-step approach to its use and disposal, fostering a

culture of safety and responsibility in the research environment.

Hazard Identification and Safety Precautions
Bromo-PEG1-C2-Boc is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is Warning.[1]

Immediate First Aid Measures:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]
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In case of skin contact: Immediately wash off with soap and plenty of water. Consult a

physician.[2]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling this compound. The

following PPE is mandatory:

PPE Category Specific Requirements

Eye/Face Protection
Wear chemical safety goggles and a face shield

if there is a splash hazard.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes are required.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

use a NIOSH-approved respirator.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is paramount to minimize exposure and ensure

experimental integrity.

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that a safety shower and eyewash station are accessible.

Assemble all necessary equipment and reagents before handling the compound.
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Don the required personal protective equipment.

Handling:

Conduct all manipulations of Bromo-PEG1-C2-Boc within a chemical fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

Use appropriate, clean glassware and tools.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated place.[3][4]

The recommended storage temperature is between 2-8°C.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Disposal Plan
Proper disposal is a critical aspect of the chemical lifecycle to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

All waste contaminated with Bromo-PEG1-C2-Boc, including empty containers, pipette

tips, and gloves, must be treated as hazardous waste.

This compound is a halogenated organic substance; therefore, it must be collected in a

designated "Halogenated Organic Waste" container.[5] Do not mix with non-halogenated

waste.

Waste Collection:

Collect liquid waste in a clearly labeled, sealed, and chemically compatible container.

Solid waste should be placed in a designated, sealed bag or container.
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Label all waste containers with "Hazardous Waste," the chemical name, and the

associated hazards.

Final Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Do not dispose of Bromo-PEG1-C2-Boc down the drain or in regular trash.[5]

Workflow for Safe Handling of Bromo-PEG1-C2-Boc

Safe Handling Workflow for Bromo-PEG1-C2-Boc
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Caption: Workflow for the safe handling of Bromo-PEG1-C2-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Bromo-PEG1-C2-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606384#personal-protective-equipment-for-handling-
bromo-peg1-c2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b606384#personal-protective-equipment-for-handling-bromo-peg1-c2-boc
https://www.benchchem.com/product/b606384#personal-protective-equipment-for-handling-bromo-peg1-c2-boc
https://www.benchchem.com/product/b606384#personal-protective-equipment-for-handling-bromo-peg1-c2-boc
https://www.benchchem.com/product/b606384#personal-protective-equipment-for-handling-bromo-peg1-c2-boc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606384?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

